sodium 5-cyclopropyl-1-methyl-1H-1,2,4-triazole-3-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of triazole derivatives has been widely studied. For instance, Methyl 1H-1,2,4-triazole-3-carboxylate, a similar compound, was synthesized from 1H-1,2,4-triazole by hydroxymethylation with formaldehyde in the presence of Ba(OH)2·8H2O to give 3-hydroxymethyl-1H-1,2,4-triazole followed by oxidation and esterification .Molecular Structure Analysis
Triazole compounds, including “sodium 5-cyclopropyl-1-methyl-1H-1,2,4-triazole-3-carboxylate”, are heterocyclic compounds. In the five-membered aromatic azole chain, triazole compounds contain two carbon and three nitrogen atoms .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for sodium 5-cyclopropyl-1-methyl-1H-1,2,4-triazole-3-carboxylate involves the reaction of cyclopropylmethylamine with ethyl 2-cyanoacetate to form 5-cyclopropyl-1-methyl-1H-1,2,4-triazole-3-carboxylic acid. This acid is then converted to its sodium salt by reaction with sodium hydroxide.", "Starting Materials": [ "Cyclopropylmethylamine", "Ethyl 2-cyanoacetate", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Cyclopropylmethylamine is reacted with ethyl 2-cyanoacetate in the presence of a base catalyst to form 5-cyclopropyl-1-methyl-1H-1,2,4-triazole-3-carboxylic acid.", "Step 2: The resulting acid is then neutralized with sodium hydroxide to form the sodium salt of 5-cyclopropyl-1-methyl-1H-1,2,4-triazole-3-carboxylic acid, which is the desired compound.", "Step 3: The final product is isolated by filtration and drying." ] } | |
CAS RN |
2624137-74-0 |
Product Name |
sodium 5-cyclopropyl-1-methyl-1H-1,2,4-triazole-3-carboxylate |
Molecular Formula |
C7H8N3NaO2 |
Molecular Weight |
189.1 |
Purity |
95 |
Origin of Product |
United States |
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